Extractives from Derris scandens. Part I. The structures of scandenin and lonchocarpic acid
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000192
Abstract
The structures of scandenin and lonchocarpic acid have been elucidated. The compounds belong to a new group of isoflavonoids, the 4-hydroxy-3-phenylcoumarins. A synthesis of dimethyldihydroisonorscandenin has been carried out and partial degradation products of scandenin and lonchocarpic acid have been characterised and inter-related.
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